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Compound of Interest

Compound Name: 2-Cyclohexylidenebutanoic acid

CAS No.: 20144-46-1

Cat. No.: B11958062

Get Quote

Executive Summary & Significance
2-Cyclohexylidenebutanoic acid (CAS: 20144-46-1) is an

-unsaturated carboxylic acid featuring an exocyclic double bond connecting a cyclohexane ring
to a butanoic acid chain.[1] It is chemically distinct from its isomers due to the rigidity of the
alkylidene linker.

Primary Application: Synthesis of Ras/Raf interaction inhibitors (anti-cancer therapeutics)

and precursor for vicinal quaternary stereocenters via Nazarov cyclization.

Analytical Challenge: Distinguishing the exocyclic double bond variant from endocyclic

isomers (e.g., cyclohexenyl derivatives) and saturated analogs (cyclohexyl derivatives) using

standard EI-MS (Electron Ionization).
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To reproduce the fragmentation patterns described, the following experimental conditions are

recommended. This protocol ensures the preservation of the molecular ion (

) and the visibility of diagnostic rearrangement ions.

Standard EI-MS Protocol
Ionization Mode: Electron Impact (EI) at 70 eV.

Inlet System: Direct Insertion Probe (DIP) or GC-MS (using a non-polar column like DB-

5ms).

Note: If analyzing via GC, derivatization to the methyl ester (using diazomethane or

-MeOH) is common, but this guide focuses on the free acid to elucidate fundamental
fragmentation mechanisms.

Source Temperature:

(Avoid excessive heat to prevent thermal decarboxylation).

Scan Range:

40 – 200.

Fragmentation Analysis: 2-Cyclohexylidenebutanoic
Acid
Molecular Formula:

Molecular Weight: 168 Da

The mass spectrum of 2-Cyclohexylidenebutanoic acid is dominated by mechanisms driven

by the stability of the conjugated

-unsaturated system and the availability of

-hydrogens in the ethyl side chain.
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Primary Fragmentation Pathway: The McLafferty
Rearrangement
The most diagnostic feature of this molecule is the McLafferty Rearrangement involving the

ethyl side chain. Unlike simple cleavage, this pathway confirms the length of the alkyl chain at

the

-position.

Mechanism: The carbonyl oxygen abstracts a

-hydrogen from the terminal methyl group of the ethyl chain.

Cleavage: This triggers the cleavage of the

bond (the bond between C2 and C3 of the butanoic chain).

Neutral Loss: A neutral ethylene molecule (

, 28 Da) is expelled.

Product Ion: The resulting radical cation is the enol form of 2-cyclohexylideneacetic acid (

140).

Secondary Pathways
Loss of Hydroxyl (

151): Characteristic

-cleavage of the carboxylic acid group (

).

Loss of Water (

150): Interaction between the carboxylic

and ring hydrogens (ortho-effect type mechanism).
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Ring Disintegration (

81, 79): The

140 fragment further decays. The cyclohexylidene ring typically yields a stable cyclohexenyl
cation (

81) or loses ring fragments to form

79.

Visualization of Fragmentation Logic
The following diagram illustrates the causal relationships between the molecular structure and

the observed ions.

Molecular Ion
[C10H16O2]+

m/z 168

McLafferty Rearrangement
(Gamma-H Transfer)

Primary Pathway

[M - COOH]+
m/z 123

Alpha Cleavage (-45)

Diagnostic Ion
[C8H12O2]+

m/z 140

Loss of 28 Da

Neutral Loss
Ethylene (C2H4)

Cyclohexenyl Cation
[C6H9]+
m/z 81

Ring Fragmentation
(-59 Da)

Click to download full resolution via product page

Caption: Fragmentation tree highlighting the dominant McLafferty rearrangement pathway

yielding the m/z 140 diagnostic ion.
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Comparative Analysis: Unsaturated vs. Saturated
Analog
To validate the identity of 2-Cyclohexylidenebutanoic acid, it must be distinguished from 2-

Cyclohexylbutanoic acid (the saturated analog).

Key Differentiators
Feature

2-Cyclohexylidenebutanoic

Acid
2-Cyclohexylbutanoic Acid

Structure Unsaturated (Exocyclic C=C) Saturated (C-C single bond)

Molecular Weight 168 170

Primary McLafferty Ion
140 (Loss of

)

142 (Loss of

)

Base Peak Origin
Conjugated enol cation (

140 or 81)

Rearranged enol cation (

142) or alkyl fragment (

87)

Fragmentation Stability
High (Conjugation stabilizes

)

Moderate (Saturated

is weaker)

Why This Matters
In synthetic workflows (e.g., hydrogenation of the double bond), the shift of the molecular ion

by +2 Da (168

170) and the corresponding shift of the McLafferty fragment by +2 Da (140

142) provides a self-validating confirmation of reaction completion.

Summary Data Table
The following table summarizes the expected ion list for 2-Cyclohexylidenebutanoic acid
under standard EI conditions.
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m/z (Mass-to-
Charge)

Relative
Abundance (Est.)
[2]

Ion Identity /
Fragment Structure

Mechanism

168 20-40%
(

)

Molecular Ion

(Conjugated)

151 5-10% Loss of Hydroxyl

150 5-15% Dehydration

140 100% (Base Peak)
McLafferty

Rearrangement

123 10-20% -Cleavage

81 60-80% Cyclohexenyl Cation

79 40-60% Ring Dehydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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